Cas no 174615-71-5 (2-Naphthalenemethanol, α-(chloromethyl)-)

• Product Name: 2-Naphthalenemethanol, α-(chloromethyl)-
• CAS No: 174615-71-5
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• MDL: MFCD24229616
• CID: 1360368
• PubChem ID: 15273382
• Update Time: 2025-10-29

2-Naphthalenemethanol, α-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, a-(chloromethyl)-
• 2-Naphthalenemethanol, α-(chloromethyl)-
• 2-chloro-1-(naphthalen-2-yl)ethan-1-ol

• MDL： MFCD24229616
• Inchi： 1S/C12H11ClO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,14H,8H2
• InChI Key： NBHDJCZWNNOVNG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2C=CC=CC=2C=1)O

Computed Properties

• Exact Mass: 206.0498427g/mol
• Monoisotopic Mass: 206.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenemethanol, α-(chloromethyl)-

Research Brief on 2-Naphthalenemethanol, α-(chloromethyl)- (CAS: 174615-71-5): Recent Advances and Applications

2-Naphthalenemethanol, α-(chloromethyl)- (CAS: 174615-71-5) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief consolidates the latest findings on the compound, focusing on its synthetic applications, mechanistic insights, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Naphthalenemethanol, α-(chloromethyl)- in the synthesis of naphthalene-based inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The researchers utilized this compound as a scaffold to develop potent inhibitors of the Bcl-2 family proteins, which are critical regulators of apoptosis. The study reported a significant enhancement in binding affinity and selectivity, attributed to the chloro-methyl moiety's ability to form covalent interactions with cysteine residues in the target proteins.

In another recent investigation, scientists explored the role of 2-Naphthalenemethanol, α-(chloromethyl)- in the synthesis of neuroprotective agents. The compound served as a precursor for the development of novel allosteric modulators of GABA-A receptors, which are implicated in various neurological disorders. The study, published in ACS Chemical Neuroscience, revealed that derivatives of this compound exhibited promising activity in preclinical models of epilepsy and anxiety, with improved blood-brain barrier permeability compared to existing therapeutics.

Advancements in synthetic methodologies have also been reported, with a focus on optimizing the yield and purity of 2-Naphthalenemethanol, α-(chloromethyl)-. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach using continuous flow reactors, which reduced reaction times and minimized hazardous waste generation. This innovation is particularly relevant for large-scale pharmaceutical production, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Naphthalenemethanol, α-(chloromethyl)-. Issues such as off-target effects and metabolic stability need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and the recent breakthroughs in its applications underscore its potential as a valuable tool in drug discovery and development.